Cas no 90365-29-0 ((-)-(1S,2R)-1,2-Dihydro-1,2-naphthalenediol)

• Product Name: (-)-(1S,2R)-1,2-Dihydro-1,2-naphthalenediol
• CAS No: 90365-29-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1996802
• PubChem ID: 119261
• Update Time: 2025-06-15

(-)-(1S,2R)-1,2-Dihydro-1,2-naphthalenediol Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-1,2-dihydroxynaphthalene
• cis-1,2-dihydro-1,2-naphthalenediol
• cis-1,2-dihydro-naphthalene-1,2-diol
• cis-1,2-dihydroxy-1,2-dihydronaphthalene
• cis-1,2-dyhydronaphthalene-1,2-diol
• cis-naphthalene-1,2-dihydrodiol
• (-)-(1S,2R)-1,2-Dihydro-1,2-naphthalenediol
• (1S, 2R)-1,2-Dihydro-1,2-naphthalenediol
• 1,2-Naphthalenediol, 1,2-dihydro-, (1R,2S)-rel-
• CHEBI:38139
• starbld0005053
• Q27117388
• (1S-cis)-1,2-Dihydro-1,2-naphthalenediol
• 31966-70-8
• (1S,2R)-1,2-dihydronaphthalene-1,2-diol
• 90365-29-0
• DTXSID901021804
• 1,2-Naphthalenediol, 1,2-dihydro-, cis-
• (-)-(1S,2R)-1,2-Dihydro-1,2-naphthalenediol; 1,2-Naphthalenediol, 1,2-dihydro-, (1S,2R)-; 1,2-Naphthalenediol, 1,2-dihydro-, (1S-cis)-; (1S,2R)-1,2-Dihydro-1,2-naphthalenediol; (-)-cis-(1S,2R)-1,2-Dihydro-1,2-dihydroxynaphthalene; (1S-cis)-1,2-Dihydro-1,2-dihydroxynaphthalene
• SCHEMBL639419

• Inchi： 1S/C10H10O2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6,9-12H/t9-,10+/m1/s1
• InChI Key： QPUHWUSUBHNZCG-ZJUUUORDSA-N
• SMILES： O[C@H]1C2C=CC=CC=2C=C[C@H]1O

Computed Properties

• Exact Mass: 162.068079557Da
• Monoisotopic Mass: 162.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 331.4±42.0 °C at 760 mmHg
• Flash Point: 166.7±22.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(-)-(1S,2R)-1,2-Dihydro-1,2-naphthalenediol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (-)-(1S,2R)-1,2-Dihydro-1,2-naphthalenediol

Introduction to (-)-(1S,2R)-1,2-Dihydro-1,2-naphthalenediol (CAS No. 90365-29-0)

(-)-(1S,2R)-1,2-Dihydro-1,2-naphthalenediol (CAS No. 90365-29-0) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural and chemical properties. This compound is a dihydro derivative of naphthalene, characterized by the presence of two hydroxyl groups at the 1 and 2 positions. The stereochemistry of the compound, specifically the (1S,2R) configuration, plays a crucial role in its biological activity and potential applications.

The stereochemistry of (-)-(1S,2R)-1,2-dihydro-1,2-naphthalenediol is of particular interest because it can significantly influence the compound's interactions with biological systems. Chiral molecules often exhibit different pharmacological properties compared to their enantiomers, making them valuable in drug development. Recent studies have highlighted the importance of chiral compounds in the design of more effective and selective drugs.

In terms of synthesis, (-)-(1S,2R)-1,2-dihydro-1,2-naphthalenediol can be prepared through various methods, including asymmetric synthesis and chiral resolution techniques. Asymmetric synthesis involves the use of chiral catalysts or auxiliaries to selectively produce one enantiomer over the other. This approach has been extensively studied and optimized to achieve high enantiomeric excess (ee) values. Chiral resolution methods, on the other hand, involve separating racemic mixtures into their individual enantiomers using techniques such as crystallization or chromatography.

The biological activity of (-)-(1S,2R)-1,2-dihydro-1,2-naphthalenediol has been explored in several studies. Research has shown that this compound exhibits antioxidant properties, which can be beneficial in protecting cells from oxidative stress. Oxidative stress is a key factor in various diseases, including neurodegenerative disorders and cardiovascular diseases. Additionally, (-)-(1S,2R)-1,2-dihydro-1,2-naphthalenediol has been found to have anti-inflammatory effects, making it a potential candidate for treating inflammatory conditions.

Recent advancements in pharmaceutical research have also focused on the potential therapeutic applications of (-)-(1S,2R)-1,2-dihydro-1,2-naphthalenediol. For instance, studies have investigated its use as a lead compound for developing new drugs targeting specific enzymes or receptors involved in disease pathways. The compound's ability to modulate these targets selectively can enhance its efficacy while reducing side effects.

In clinical trials, (-)-(1S,2R)-1,2-dihydro-1,2-naphthalenediol has shown promising results in preclinical models of various diseases. These trials have demonstrated its safety and efficacy at different dosages and administration routes. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs.

The pharmacokinetic properties of (-)-(1S,2R)-1,2-dihydro-1,2-naphthalenediol are another important aspect to consider. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize its use as a therapeutic agent. Understanding these properties is crucial for designing effective drug formulations and dosing regimens.

In conclusion, (-)-(1S,2R)-1,2-dihydro-1,2-naphthalenediol (CAS No. 90365-29-0) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique stereochemistry and biological activity make it an attractive candidate for further investigation and optimization as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses.